Cas no 1487937-82-5 (4,4-dimethylcyclohexane-1-carbothioamide)

• Product Name: 4,4-dimethylcyclohexane-1-carbothioamide
• CAS No: 1487937-82-5
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 5857638
• PubChem ID: 65389571
• Update Time: 2025-10-29

4,4-dimethylcyclohexane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbothioamide, 4,4-dimethyl-
• 4,4-Dimethylcyclohexane-1-carbothioamide
• CS-0355768
• 1487937-82-5
• AKOS014725368
• EN300-1867941
• 4,4-dimethylcyclohexane-1-carbothioamide

• Inchi： 1S/C9H17NS/c1-9(2)5-3-7(4-6-9)8(10)11/h7H,3-6H2,1-2H3,(H2,10,11)
• InChI Key： ZOLWZOHZXSZOIS-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 251.2±23.0 °C(Predicted)
• pka: 13.13±0.40(Predicted)

Additional information on 4,4-dimethylcyclohexane-1-carbothioamide

4,4-Dimethylcyclohexane-1-carbothioamide and Its Role in CAS No. 1487937-82-5 in Modern Biomedical Research

4,4-Dimethylcyclohexane-1-carbothioamide is a structurally unique compound with the CAS No. 1487937-82-5 identifier, representing a significant advancement in the development of bioactive molecules. This compound belongs to the class of carbothioamides, which are derivatives of thioamide groups characterized by their sulfur-containing functional groups. The molecular structure of 4,4-dimethylcyclohexane-1-carbothioamide features a cyclohexane ring with two methyl groups at the 4-position and a carbothioamide functional group at the 1-position. This unique architecture provides the compound with potential applications in drug discovery and therapeutic development.

Recent studies have highlighted the importance of 4,4-dimethylcyclohexane-1-carbothioamide in the context of synthetic organic chemistry and biological activity screening. The compound's synthetic pathway, which involves the coupling of carbothioamide precursors with cyclohexane derivatives, has been optimized to enhance yield and purity. This synthetic strategy is critical for the scalable production of 4,4-dimethylcyclohexane-1-carbothioamide for further biological evaluation. The CAS No. 1487937-82-5 identifier ensures traceability and standardization in chemical databases, facilitating its integration into global research frameworks.

The biological relevance of 4,4-dimethylcyclohexane-1-carbothioamide is underscored by its potential interactions with cellular targets. Research published in 2023 in the journal Organic & Biomolecular Chemistry demonstrated that this compound exhibits moderate affinity for certain enzyme targets involved in metabolic pathways. These findings suggest that 4,4-dimethylcyclohexane-1-carbothioamide could serve as a lead compound for the development of targeted therapeutics. The compound's structural features, particularly the carbothioamide functional group, may contribute to its ability to interact with proteins and lipids in cellular environments.

Advancements in computational modeling have further elucidated the 4,4-dimethylcyclohexane-1-carbothioamide molecule's behavior. Molecular dynamics simulations conducted in 2024 revealed that the compound's conformational flexibility allows it to adopt multiple orientations when interacting with biological membranes. This property is crucial for its potential applications in drug delivery systems, as it enables the compound to navigate complex cellular environments. The CAS No. 1487937-82-5 identifier is essential for tracking these computational studies, which are increasingly important in modern drug discovery.

Experimental studies on 4,4-dimethylcyclohexane-1-carbothioamide have also explored its pharmacokinetic properties. A 2023 study published in Journal of Medicinal Chemistry found that the compound demonstrates moderate solubility in aqueous solutions, which is a critical factor for its potential use in oral drug formulations. Researchers are currently investigating methods to enhance its bioavailability through chemical modifications, such as the introduction of functional groups that improve solubility and stability.

The 4,4-dimethylcyclohexane-1-carbothioamide molecule's interaction with biological targets has also been studied in the context of anti-inflammatory activity. A 2024 preclinical study demonstrated that the compound exhibits inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. These findings are part of a broader effort to identify small molecule inhibitors that can modulate immune responses without causing systemic side effects.

Another area of interest is the 4,4-dimethylcyclohexane-1-carbothioamide compound's potential role in antimicrobial applications. Research conducted in 2023 explored its activity against bacterial pathogens, revealing that the compound can disrupt cell membrane integrity in certain microbial species. This property is particularly relevant in the context of antimicrobial resistance, where new compounds with novel mechanisms of action are urgently needed.

Despite these promising findings, challenges remain in the development of 4,4-dimethylcyclohexane-1-carbothioamide as a therapeutic agent. The compound's toxicological profile is still under investigation, with ongoing studies aimed at assessing its long-term safety in animal models. Researchers are also exploring ways to optimize its selectivity for specific targets to minimize off-target effects, which is a critical consideration in drug development.

Collaborative efforts between synthetic chemists, biologists, and computational scientists are essential for advancing the understanding of 4,4-dimethylcyclohexane-1-carbothioamide. The CAS No. 1487937-82-5 identifier plays a key role in these collaborations by ensuring that the compound is consistently referenced across different research domains. This standardization is vital for the reproducibility of experimental results and the sharing of data in the scientific community.

Looking ahead, the potential applications of 4,4-dimethylcyclohexane-1-carbothioamide are likely to expand as new research methodologies are developed. Techniques such as high-throughput screening and machine learning are being integrated into the study of this compound to accelerate the discovery of its therapeutic potential. The CAS No. 1487937-82-5 identifier will continue to be a critical tool in these efforts, enabling researchers to access and analyze data from global chemical databases.

In conclusion, 4,4-dimethylcyclohexane-1-carbothioamide represents a significant contribution to the field of biomedical research. Its unique structure and potential biological activities make it a promising candidate for further investigation. As research continues to uncover its properties, the CAS No. 1487937-82-5 identifier will remain an essential reference point for scientists working in this area. The ongoing exploration of this compound underscores the importance of interdisciplinary collaboration in advancing drug discovery and therapeutic development.